![molecular formula C14H15NO2S B1229029 5-Ethoxy-2-[(prop-2-enylamino)methylidene]-1-benzothiophen-3-one](/img/structure/B1229029.png)
5-Ethoxy-2-[(prop-2-enylamino)methylidene]-1-benzothiophen-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-ethoxy-2-[(prop-2-enylamino)methylidene]-1-benzothiophen-3-one is an aromatic ether.
Scientific Research Applications
Anticancer Potential
A notable application of 5-Ethoxy-2-[(prop-2-enylamino)methylidene]-1-benzothiophen-3-one and its derivatives is in the field of cancer research. For example, the synthesis and evaluation of novel thiophene and benzothiophene derivatives have been explored for their anticancer properties. These compounds have shown promising activity against various tumor cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer, alongside a normal human cell line (WI-38), suggesting their potential as anti-proliferative agents (Mohareb, Abdallah, Helal, & Shaloof, 2016).
Antimicrobial and Anti-Inflammatory Properties
Studies have also been conducted on derivatives of benzothiophene for their antimicrobial and anti-inflammatory effects. For instance, derivatives like 3-Amino-2-methyl/ethyl-5,6,7,8-tetrahydro[1]benzothieno [2,3-d]pyrimidin-4(3H)-one have been synthesized and shown to possess significant antibacterial and antifungal activity. Additionally, some of these compounds exhibit notable anti-inflammatory properties, contributing to their potential in pharmaceutical applications (Narayana, Ashalatha, Raj, & Kumari, 2006).
Synthesis of Novel Compounds and Ligands
The structure of benzothiophene derivatives facilitates the synthesis of a range of novel compounds. For example, their condensation reactions have led to the creation of new O,N,O-tridentate ligands capable of forming metal complexes, which could be significant in the field of material science and catalysis (Kudyakova, Goryaeva, Burgart, Saloutin, & Slepukhin, 2009).
Fungicidal Activities
Another significant application of benzothiophene derivatives is in the development of fungicides. Studies have shown that certain benzothiophene-substituted compounds exhibit high efficacy against various fungi, making them potential candidates for agricultural fungicides (Tu, Xie, Gui, Ye, Huang, Huang, & Che, 2014).
Properties
Molecular Formula |
C14H15NO2S |
---|---|
Molecular Weight |
261.34 g/mol |
IUPAC Name |
5-ethoxy-2-(prop-2-enyliminomethyl)-1-benzothiophen-3-ol |
InChI |
InChI=1S/C14H15NO2S/c1-3-7-15-9-13-14(16)11-8-10(17-4-2)5-6-12(11)18-13/h3,5-6,8-9,16H,1,4,7H2,2H3 |
InChI Key |
QURVTODAYUIBOK-UHFFFAOYSA-N |
SMILES |
CCOC1=CC2=C(C=C1)SC(=C2O)C=NCC=C |
Canonical SMILES |
CCOC1=CC2=C(C=C1)SC(=C2O)C=NCC=C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.